molecular formula C14H21NO3 B8558825 Hexanamide, 4-hydroxy-N-[(4-methoxyphenyl)methyl]- CAS No. 303752-03-6

Hexanamide, 4-hydroxy-N-[(4-methoxyphenyl)methyl]-

Cat. No.: B8558825
CAS No.: 303752-03-6
M. Wt: 251.32 g/mol
InChI Key: ACRHOSAYOBJKLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Hexanamide, 4-hydroxy-N-[(4-methoxyphenyl)methyl]- is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Hexanamide, 4-hydroxy-N-[(4-methoxyphenyl)methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Hexanamide, 4-hydroxy-N-[(4-methoxyphenyl)methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

303752-03-6

Molecular Formula

C14H21NO3

Molecular Weight

251.32 g/mol

IUPAC Name

4-hydroxy-N-[(4-methoxyphenyl)methyl]hexanamide

InChI

InChI=1S/C14H21NO3/c1-3-12(16)6-9-14(17)15-10-11-4-7-13(18-2)8-5-11/h4-5,7-8,12,16H,3,6,9-10H2,1-2H3,(H,15,17)

InChI Key

ACRHOSAYOBJKLS-UHFFFAOYSA-N

Canonical SMILES

CCC(CCC(=O)NCC1=CC=C(C=C1)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Gamma-caprolactone (28.745 Kg, 251.8 moles) and 4-methoxybenzylamine (38.0 Kg, 277 moles) were placed in a 100 gallon glass lined tank. The solution was heated to 80-85° C. and held at that temperature for 16 hours. TLC on silica gel plates showed the reaction was complete. The TLC system comprised: ethyl acetate with detection at 254 nm. Ethyl acetate (18 gal, 68 L) was slowly charged to the reaction pot after cooling to 60° C. Hexanes (a total of 18 gal, 68 L) were added until a haze was achieved. After ½ hour, to allow crystallization to start, the remainder of the hexanes was added. The slurry was cooled to 25° C. and granulated for 3 hours. The solid was collected by filtration and washed with a 1:1 mixture of ethyl acetate and hexanes. The wet cake was vacuum dried with no additional heat to produce 46.05 Kg (72.8%) of the desired amide; mp 81-82° C.
Quantity
28.745 kg
Type
reactant
Reaction Step One
Quantity
38 kg
Type
reactant
Reaction Step Two
[Compound]
Name
glass
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
18
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
68 L
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
Yield
72.8%

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